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For Researchers, Scientists, and Drug Development Professionals

Introduction
Pigment Violet 2, also known by its Colour Index name C.I. 45175:1, is a synthetic organic

pigment belonging to the xanthene class of dyes. It is prized for its vibrant reddish-purple hue

and is utilized in a variety of applications, including printing inks and coatings. While its primary

function is as a colorant, understanding its photophysical properties is crucial for optimizing its

use in existing applications and exploring its potential in novel areas, including

photosensitization and fluorescence-based assays, which are of significant interest to the drug

development and life sciences sectors.

This technical guide provides a comprehensive overview of the known photophysical and

physicochemical properties of Pigment Violet 2. Due to a scarcity of publicly available,

detailed photophysical data for Pigment Violet 2 itself, this guide leverages data from its

parent molecule, C.I. Basic Violet 10 (commonly known as Rhodamine B), to infer the

properties of its core xanthene chromophore.[1][2]

Physicochemical Properties of Pigment Violet 2
A summary of the key physicochemical properties of Pigment Violet 2 is presented in Table 1.

This data has been compiled from various supplier and chemical database sources.
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Property Value

C.I. Name Pigment Violet 2

C.I. Number 45175:1

CAS Number 1326-04-1

Chemical Class Xanthene

Molecular Formula C₃₀H₃₆N₂O₃

Molecular Weight 472.62 g/mol

Appearance Violet powder

Density 1.60 - 1.7 g/cm³

Heat Resistance 160 °C

Light Fastness 5 (on a scale of 1 to 8)

Oil Absorption 40-55 g/100g

Solubility
Soluble in water and ethanol with a reddish

fluorescent solution.[3]

Photophysical Properties
The photophysical properties of Pigment Violet 2 are dictated by its xanthene core structure.

The following data, primarily derived from studies on C.I. Basic Violet 10 (Rhodamine B),

provides insight into the expected photophysical behavior of Pigment Violet 2. It is important to

note that the esterification of Rhodamine B to form Pigment Violet 2 may lead to slight shifts in

the spectral data.

Absorption and Emission Spectra
The absorption and emission spectra of xanthene dyes are characterized by strong absorption

in the visible region and significant fluorescence.

Absorption: C.I. Basic Violet 10 exhibits a strong absorption maximum (λmax) in the green

region of the visible spectrum. In ethanol, the absorption maximum is typically observed

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chembk.com/en/chem/C.I.Basic%20Violet%2010
https://www.benchchem.com/product/b1143388?utm_src=pdf-body
https://www.benchchem.com/product/b1143388?utm_src=pdf-body
https://www.benchchem.com/product/b1143388?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


between 542 nm and 552 nm.[4][5]

Emission: Upon excitation, C.I. Basic Violet 10 emits strong orange-red fluorescence. The

emission maximum (λem) in ethanol is around 567 nm.[6]

Parameter Wavelength (nm) Solvent

Absorption Maximum (λmax) 542 - 556 Ethanol

Emission Maximum (λem) 567 Ethanol

Quantum Yield and Fluorescence Lifetime
The fluorescence quantum yield (ΦF) is a measure of the efficiency of the fluorescence

process, while the fluorescence lifetime (τF) is the average time the molecule spends in the

excited state before returning to the ground state.

Quantum Yield: The quantum yield of C.I. Basic Violet 10 is highly dependent on the solvent

environment. In ethanol, reported quantum yields range from 0.49 to 0.68.[4][7]

Fluorescence Lifetime: The fluorescence lifetime of C.I. Basic Violet 10 is also solvent-

dependent. In water, the lifetime is approximately 1.68 ns, while in ethanol, it has been

measured to be around 2.72 ns.[8][9]

Parameter Value Solvent

Fluorescence Quantum Yield

(ΦF)
0.49 - 0.68 Ethanol

Fluorescence Lifetime (τF) ~1.68 ns Water

~2.72 ns Ethanol

Experimental Protocols
The characterization of the photophysical properties of Pigment Violet 2 involves standard

spectroscopic techniques. The following outlines the general methodologies.
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UV-Visible Absorption Spectroscopy
This technique is used to determine the absorption spectrum and the wavelength of maximum

absorption (λmax).

Sample Preparation
Measurement Data Analysis

Dissolve Pigment Violet 2
in a suitable solvent

(e.g., Ethanol)

Prepare a dilute solution
in a quartz cuvette

Place cuvette in
UV-Vis Spectrophotometer

Scan a range of wavelengths
(e.g., 400-700 nm) Record Absorbance Spectrum Identify λmax

Click to download full resolution via product page

Workflow for UV-Visible Absorption Spectroscopy.

Fluorescence Spectroscopy
Fluorescence spectroscopy is employed to measure the emission spectrum, quantum yield,

and fluorescence lifetime.

Sample Preparation

Emission Spectrum

Quantum Yield (Relative Method)

Fluorescence Lifetime

Prepare a dilute solution
of Pigment Violet 2

Excite sample at λmax

Measure fluorescence of a
known standard (e.g., Rhodamine 6G)

Excite with a pulsed laser source

Scan emission wavelengths Record Emission Spectrum

Compare integrated fluorescence
intensities and absorbances

Measure fluorescence decay over time
(TCSPC)

Click to download full resolution via product page
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Workflow for Fluorescence Spectroscopy.

Signaling Pathways and Logical Relationships
Given that Pigment Violet 2 is primarily an industrial pigment, there is no direct evidence or

established research linking it to specific biological signaling pathways in the context of drug

development. Its utility in this field would more likely be as a fluorescent tag or a

photosensitizer, where its photophysical properties, rather than direct interaction with signaling

cascades, are of primary importance. The logical relationship for its potential application as a

photosensitizer is outlined below.
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Photosensitization Process

Pigment Violet 2
(Ground State)

Light Absorption
(Excitation)

hν

Excited Singlet State

Intersystem Crossing

Excited Triplet State

Energy Transfer to O₂

³O₂

Singlet Oxygen (¹O₂)
Generation

Cellular Damage
(e.g., Apoptosis)

Click to download full resolution via product page

Potential Photosensitization Pathway.
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Conclusion
Pigment Violet 2, a xanthene-based colorant, possesses photophysical properties

characteristic of this class of dyes, including strong absorption in the visible spectrum and

significant fluorescence. While specific, quantitative photophysical data for Pigment Violet 2 is

not extensively documented, the properties of its parent molecule, C.I. Basic Violet 10, provide

a valuable framework for understanding its behavior. The data and experimental workflows

presented in this guide offer a foundational understanding for researchers and scientists

interested in leveraging the photophysical characteristics of Pigment Violet 2 in various

scientific and industrial applications, including those within the realm of drug development.

Further detailed characterization of this specific pigment is warranted to fully elucidate its

potential in advanced applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1143388#photophysical-properties-of-pigment-violet-
2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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